molecular formula C9H9ClO B8580087 6-(Chloromethyl)-2,3-dihydrobenzofuran

6-(Chloromethyl)-2,3-dihydrobenzofuran

Cat. No.: B8580087
M. Wt: 168.62 g/mol
InChI Key: VOULLECUCUYFFV-UHFFFAOYSA-N
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Description

6-(Chloromethyl)-2,3-dihydrobenzofuran is a useful research compound. Its molecular formula is C9H9ClO and its molecular weight is 168.62 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H9ClO

Molecular Weight

168.62 g/mol

IUPAC Name

6-(chloromethyl)-2,3-dihydro-1-benzofuran

InChI

InChI=1S/C9H9ClO/c10-6-7-1-2-8-3-4-11-9(8)5-7/h1-2,5H,3-4,6H2

InChI Key

VOULLECUCUYFFV-UHFFFAOYSA-N

Canonical SMILES

C1COC2=C1C=CC(=C2)CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of (2,3-dihydrobenzofuran-6-yl)methanol (13.8 g, 92 mmol) in CHCl3 (200 mL) was slowly added SOCl2 at 0□. The reaction mixture was stirred at reflux for 4 h. After the solvent was removed, saturated NaHCO3 and ethyl acetate were added to the mixture. The organic layer was extracted with ethyl acetate. The combined organic layer was then washed with brine and dried over Na2SO4, filtered and concentrated to afford 6-(chloromethyl)-2,3-dihydrobenzofuran (12.3 g, 80.0% yield). 1H NMR (400 MHz, CDCl3) δ: 7.16 (d, J=7.5, 1H), 6.87 (d, J=7.5, 1H), 6.83 (s, 1H), 4.58 (t, J=8.7, 2H), 4.49 (s, 2H), 3.20 (t, J=8.7, 2H).
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13.8 g
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